Cas no 1803588-07-9 (4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride)

• Product Name: 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride
• CAS No: 1803588-07-9
• MF: C₁₀H₁₆ClN₅O
• MW: 257.719940185547
• MDL: MFCD28139524
• CID: 4616579
• PubChem ID: 91647733
• Update Time: 2025-11-01

4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride

• MDL： MFCD28139524
• Inchi： 1S/C10H15N5O.ClH/c1-14-4-5-15(7-9(14)16)10-8(6-11)12-2-3-13-10;/h2-3H,4-7,11H2,1H3;1H
• InChI Key： KTRYFXGCRCGVBH-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1N1CCN(C)C(=O)C1)N.Cl

Additional information on 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride

Comprehensive Overview of 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride (CAS No. 1803588-07-9)

The compound 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride (CAS No. 1803588-07-9) is a chemically synthesized small molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrazine ring and a piperazinone core, makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly focusing on this compound due to its aminomethyl functional group, which enhances its binding affinity to biological targets.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The compound's dihydrochloride salt form improves its solubility and stability, making it suitable for preclinical studies. Its CAS number 1803588-07-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and drug design. This aligns with the broader trend of optimizing bioavailability and pharmacokinetic properties in drug development.

One of the key applications of 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride lies in its potential as a central nervous system (CNS) agent. With rising global interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound's ability to cross the blood-brain barrier is under investigation. Additionally, its piperazinone moiety is often associated with G-protein-coupled receptor (GPCR) modulation, a hot topic in drug discovery forums and AI-driven research platforms.

The synthesis and characterization of CAS 1803588-07-9 involve sophisticated techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for high-throughput screening and structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward computational chemistry and AI-assisted drug discovery, this compound's structural features are being modeled to predict its interactions with biological targets.

Another area of interest is the compound's potential role in metabolic disorder therapeutics. Given the increasing prevalence of diabetes and obesity, researchers are exploring its enzyme inhibitory properties. The aminomethyl pyrazine component is particularly noteworthy, as it may influence signal transduction pathways related to glucose metabolism. This aligns with frequent search queries on drug targets for metabolic syndromes and small molecule therapeutics.

In summary, 4-[3-(aminomethyl)pyrazin-2-yl]-1-methylpiperazin-2-one dihydrochloride (CAS No. 1803588-07-9) represents a versatile and highly studied compound in modern pharmacology. Its applications span CNS disorders, metabolic diseases, and GPCR modulation, making it a focal point for both academic and industrial research. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in the next generation of targeted therapies.